
A Comprehensive Technical Guide to the
Physical Properties of 5-Methylisoxazole-3-

carboxaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
5-Methylisoxazole-3-

carboxaldehyde
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For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methylisoxazole-3-carboxaldehyde is a heterocyclic organic compound that serves as a

vital building block in the synthesis of a wide array of more complex molecules.[1][2] With the

chemical formula C₅H₅NO₂, its structural framework, featuring an isoxazole ring substituted

with a methyl and a formyl group, makes it a versatile intermediate in medicinal chemistry and

agrochemical development.[3] This document provides an in-depth overview of its core

physical properties, experimental methodologies for their determination, and its role in synthetic

pathways.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of 5-Methylisoxazole-3-
carboxaldehyde are summarized below. These properties are crucial for its handling, storage,

and application in synthetic chemistry.
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Property Value

Molecular Formula C₅H₅NO₂

Molecular Weight 111.10 g/mol [2][4]

CAS Number 62254-74-4[1][2][4]

Appearance Colorless to light yellow crystal or solid[1][2]

Melting Point 30-34 °C (lit.)[1][2]

Boiling Point 53-57 °C at 8 mmHg

Density 1.189 ± 0.06 g/cm³ (Predicted)[1]

Flash Point 56 °C (132.8 °F) - closed cup[2]

Vapor Pressure 0.099 mmHg at 25°C[1]

Refractive Index 1.516[1]

Solubility

Slightly soluble in water; readily soluble in

organic solvents like alcohols, ethers, and

ketones.[1]

Purity Typically available at ≥94% or 95% purity.[2][4]

Experimental Protocols for Property Determination
The accurate determination of physical properties is fundamental to chemical research and

development. Below are detailed methodologies for measuring the key physical constants of 5-
Methylisoxazole-3-carboxaldehyde.

1. Melting Point Determination (Capillary Method)

The melting point of a solid is a critical indicator of its purity. The open capillary method is a

standard and widely used technique.

Apparatus: Melting point apparatus (e.g., Thomas-Hoover or Büchi), capillary tubes (sealed

at one end), thermometer, and a sample of 5-Methylisoxazole-3-carboxaldehyde.
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Procedure:

A small, finely powdered sample of the compound is packed into a capillary tube to a

depth of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus alongside a

calibrated thermometer.

The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as it

approaches the expected melting range.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end

of the melting range. For a pure compound, this range should be narrow.

2. Boiling Point Determination (Vacuum Distillation)

For compounds that may decompose at their atmospheric boiling point, distillation under

reduced pressure (vacuum distillation) is employed.

Apparatus: A distillation setup including a round-bottom flask, a distillation head with a

thermometer, a condenser, a receiving flask, a vacuum pump, and a manometer.

Procedure:

The sample is placed in the round-bottom flask with boiling chips.

The apparatus is assembled and sealed, ensuring all joints are airtight.

The system is evacuated to the desired pressure (e.g., 8 mmHg), which is monitored with

a manometer.

The flask is heated gently.

The temperature is recorded when the liquid begins to boil and a steady condensation of

vapor is observed on the thermometer bulb. This temperature is the boiling point at the
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recorded pressure.

3. Solubility Assessment

Solubility is determined by observing the dissolution of a solute in a solvent.

Apparatus: Test tubes, vortex mixer, a set of common laboratory solvents (e.g., water,

ethanol, acetone, diethyl ether).

Procedure:

A small, measured amount of 5-Methylisoxazole-3-carboxaldehyde (e.g., 10 mg) is

placed into a test tube.

A small volume of the chosen solvent (e.g., 1 mL) is added.

The mixture is agitated using a vortex mixer at a controlled temperature (e.g., 25 °C).

The mixture is visually inspected for the disappearance of the solid phase.

If the solid dissolves completely, it is deemed "soluble." If it remains undissolved, it is

"insoluble" or "slightly soluble." The process can be quantified by gradually adding more

solute until saturation is reached.

Role in Chemical Synthesis: A Workflow Example
5-Methylisoxazole-3-carboxaldehyde is a key intermediate. For instance, it can be

synthesized from 5-methylisoxazole-3-carboxylic acid and subsequently used to create various

carboxamide derivatives, which have been investigated for potential antitubercular activities.[5]

The logical workflow below illustrates this synthetic pathway.
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Caption: Synthetic pathway from carboxylic acid to carboxamide derivatives via the aldehyde

intermediate.
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Safety and Handling
Proper handling of 5-Methylisoxazole-3-carboxaldehyde is essential in a laboratory setting. It

is classified as a flammable solid and can be harmful if swallowed.[2] It may cause irritation to

the skin, eyes, and respiratory system.[1]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[1][6] In case of dust formation, use a dust mask.[2]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[6][7] It should

be kept away from sources of ignition.[1]

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[1] If ingested or in case of extensive skin contact, seek medical attention.[6]

This guide provides a foundational understanding of the physical properties and handling of 5-
Methylisoxazole-3-carboxaldehyde for professionals engaged in chemical research and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of 5-Methylisoxazole-3-carboxaldehyde]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1306195#physical-properties-of-5-
methylisoxazole-3-carboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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